Cas no 2229491-86-3 (2-methyl-2-(2-methyl-1,3-thiazol-5-yl)propan-1-ol)

• Product Name: 2-methyl-2-(2-methyl-1,3-thiazol-5-yl)propan-1-ol
• CAS No: 2229491-86-3
• MF: C₈H₁₃NOS
• MW: 171.259920835495
• CID: 6162857
• PubChem ID: 165699137
• Update Time: 2025-07-18

2-methyl-2-(2-methyl-1,3-thiazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(2-methyl-1,3-thiazol-5-yl)propan-1-ol
• EN300-1744391
• 2229491-86-3

• Inchi： 1S/C8H13NOS/c1-6-9-4-7(11-6)8(2,3)5-10/h4,10H,5H2,1-3H3
• InChI Key： WSPMCXQMXDFIFO-UHFFFAOYSA-N
• SMILES： S1C(C)=NC=C1C(C)(C)CO

Computed Properties

• Exact Mass: 171.07178521g/mol
• Monoisotopic Mass: 171.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.4Ų

Additional information on 2-methyl-2-(2-methyl-1,3-thiazol-5-yl)propan-1-ol

Comprehensive Overview of 2-methyl-2-(2-methyl-1,3-thiazol-5-yl)propan-1-ol (CAS No. 2229491-86-3)

2-methyl-2-(2-methyl-1,3-thiazol-5-yl)propan-1-ol is a specialized organic compound with a unique molecular structure that combines a thiazole ring and a branched alcohol moiety. This compound, identified by its CAS number 2229491-86-3, has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science due to its versatile applications. The presence of both a thiazole ring and a hydroxyl group in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for heterocyclic compounds like 2-methyl-2-(2-methyl-1,3-thiazol-5-yl)propan-1-ol has surged, driven by their role in drug discovery and development. Researchers are particularly interested in its potential as a bioactive scaffold, which could be modified to target specific enzymes or receptors. The compound's thiazole component is known for its electron-rich properties, making it a key player in designing pharmaceutical intermediates and catalysts.

From an industrial perspective, 2-methyl-2-(2-methyl-1,3-thiazol-5-yl)propan-1-ol is often explored for its utility in fine chemical synthesis. Its stability and reactivity under mild conditions make it a preferred choice for laboratories focusing on green chemistry principles. The growing emphasis on sustainable synthesis methods has further highlighted the importance of such compounds, as they often reduce the need for hazardous reagents.

One of the most frequently asked questions about 2-methyl-2-(2-methyl-1,3-thiazol-5-yl)propan-1-ol revolves around its solubility and stability in various solvents. Studies indicate that it exhibits good solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO), which is crucial for its application in high-throughput screening and biochemical assays. Additionally, its thermal stability makes it suitable for reactions requiring elevated temperatures.

The compound's synthetic routes are another area of interest. Common methods involve the alkylation of 2-methyl-1,3-thiazole derivatives followed by hydroxylation steps. Recent advancements in microwave-assisted synthesis have streamlined its production, reducing reaction times and improving yields. These innovations align with the broader trend of optimizing chemical manufacturing processes for efficiency and cost-effectiveness.

In the context of drug design, 2-methyl-2-(2-methyl-1,3-thiazol-5-yl)propan-1-ol has been investigated for its potential to mimic natural pharmacophores. Its structural similarity to certain amino acid derivatives opens doors for developing peptide mimetics, which are increasingly relevant in treating metabolic disorders and infectious diseases. This aligns with the rising demand for targeted therapies in the pharmaceutical industry.

Environmental considerations also play a role in the compound's appeal. Unlike many traditional organic intermediates, 2-methyl-2-(2-methyl-1,3-thiazol-5-yl)propan-1-ol exhibits low toxicity profiles in preliminary ecotoxicological studies. This makes it a candidate for eco-friendly formulations in agriculture and coatings, where regulatory pressures are driving the shift toward safer alternatives.

Looking ahead, the compound's adaptability in nanotechnology applications is being explored. Its ability to functionalize nanoparticles and polymers could pave the way for innovations in drug delivery systems and smart materials. As interdisciplinary research grows, the intersection of chemistry, biology, and materials science will likely uncover even more uses for this versatile molecule.